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Compound of Interest

Compound Name: Athidathion

Cat. No.: B1665306

Disclaimer: Athidathion is an obsolete organophosphate insecticide.[1] As a result, publicly
available research and detailed experimental data on this specific compound are scarce. This
guide summarizes the available information and provides a general overview based on the
known properties of organophosphate insecticides.

Introduction

Athidathion, with the CAS number 19691-80-6, is an organophosphate insecticide and
acaricide.[2] It was historically used to control a range of sucking and chewing insects on
various crops.[1] Like other organophosphorus compounds, its mode of action is the inhibition
of acetylcholinesterase (AChE), a critical enzyme in the nervous system.[2] Due to its status as
an obsolete pesticide, recent and in-depth research on Athidathion is limited. This document
aims to provide a comprehensive overview of the available technical information for
researchers, scientists, and drug development professionals.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Athidathion is presented in the
table below.
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Property Value Reference

CAS Number 19691-80-6 --INVALID-LINK--

Molecular Formula CsH15N204PS3 --INVALID-LINK--

Molecular Weight 330.38 g/mol --INVALID-LINK--
0,0-diethyl S-[(5-methoxy-2-

IUPAC Name 0x0-1,3,4-thiadiazol-3(2H)- --INVALID-LINK--
yl)methyl] phosphorodithioate

Synonyms GS-13006, G-13006 --INVALID-LINK--

Appearance Not available

Melting Point 43-44 °C --INVALID-LINK--

Boiling Point 376.4 °C at 760 mmHg --INVALID-LINK--

Flash Point 181.5°C --INVALID-LINK--

Mechanism of Action: Acetylcholinesterase

Inhibition

The primary mechanism of action for Athidathion, like other organophosphate insecticides, is
the inhibition of the enzyme acetylcholinesterase (AChE). AChE is responsible for the
hydrolysis of the neurotransmitter acetylcholine (ACh) in the synaptic cleft. The inhibition of
AChE leads to an accumulation of ACh, resulting in overstimulation of cholinergic receptors
and subsequent disruption of the nervous system.
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Mechanism of Acetylcholinesterase Inhibition by Athidathion.

Toxicological Profile

Specific toxicological data for Athidathion is not readily available in peer-reviewed literature.
However, as an organophosphate, it is expected to exhibit neurotoxic effects. The University of
Hertfordshire's Pesticide Properties Database notes a high alert for acute mammalian toxicity
and classifies it as a neurotoxicant and an acetylcholinesterase inhibitor.[1]

Due to the lack of specific data for Athidathion, a generalized experimental protocol for
assessing the acute oral toxicity of an organophosphate insecticide in a rodent model is
provided below. This is a representative protocol and has not been specifically validated for
Athidathion.

Representative Experimental Protocol: Acute Oral
Toxicity (Rodent Model)
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Objective: To determine the median lethal dose (LD50) of an organophosphate insecticide and
observe signs of toxicity.

Materials:

Test substance (Organophosphate insecticide)

Vehicle (e.g., corn oil)

Experimental animals (e.g., Wistar rats, 8-10 weeks old, both sexes)

Oral gavage needles

Observation cages

Standard laboratory animal diet and water
Methodology:

e Animal Acclimation: Animals are acclimated to the laboratory conditions for at least 7 days
prior to the study.

e Dose Preparation: The test substance is dissolved or suspended in the vehicle to achieve
the desired concentrations.

» Dose Administration: A single dose of the test substance is administered to the animals by
oral gavage. A control group receives the vehicle only. Multiple dose groups with a geometric
progression of doses are used to determine the LD5O0.

o Observation: Animals are observed for clinical signs of toxicity and mortality at regular
intervals (e.g., 1, 4, and 24 hours post-dosing) and then daily for 14 days. Signs of
cholinergic overstimulation (e.g., tremors, salivation, lacrimation, diarrhea) are recorded.

o Body Weight: Body weights are recorded prior to dosing and at specified intervals throughout
the study.

o Necropsy: A gross necropsy is performed on all animals at the end of the study.
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o Data Analysis: The LD50 is calculated using a recognized statistical method (e.g., probit
analysis).
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Generalized workflow for an acute oral toxicity study.

Signaling Pathways

Specific signaling pathways affected by Athidathion have not been documented. The primary
pathway affected is the cholinergic signaling pathway due to acetylcholinesterase inhibition.
Downstream effects of this disruption can be complex and are not well-elucidated for this
specific compound.

Conclusion

Athidathion is an obsolete organophosphate insecticide with limited available scientific data.
Its primary mode of action is the inhibition of acetylcholinesterase, a mechanism shared with
other organophosphates. Due to the lack of specific research, a detailed understanding of its
toxicology, metabolic fate, and environmental impact remains limited. The information provided
in this guide is based on the available data and general knowledge of organophosphate
compounds. Further research would be necessary to fully characterize the properties of
Athidathion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Athidathion (Ref: G13006) [sitem.herts.ac.uk]
¢ 2. Athidathion - CAS-Number 19691-80-6 - Order from Chemodex [chemodex.com]

 To cite this document: BenchChem. [Athidathion (CAS Number: 19691-80-6): A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665306#athidathion-cas-number-19691-80-6-
research]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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